Cas no 61957-22-0 (1H-Inden-2-amine, 2,3-dihydro-5-methyl-)

• Product Name: 1H-Inden-2-amine, 2,3-dihydro-5-methyl-
• CAS No: 61957-22-0
• MF: C₁₀H₁₃N
• MW: 147.216922521591
• CID: 462482
• PubChem ID: 12337207
• Update Time: 2025-04-19

1H-Inden-2-amine, 2,3-dihydro-5-methyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Inden-2-amine, 2,3-dihydro-5-methyl-
• 5-methyl-2,3-dihydro-1H-inden-2-amine
• 61957-22-0
• AKOS006340054
• DTXSID90491544
• SCHEMBL294181

• Inchi： 1S/C10H13N/c1-7-2-3-8-5-10(11)6-9(8)4-7/h2-4,10H,5-6,11H2,1H3
• InChI Key： WBYXSVCECOOBEN-UHFFFAOYSA-N
• SMILES： NC1CC2C=CC(C)=CC=2C1

Computed Properties

• Exact Mass: 147.10489
• Monoisotopic Mass: 147.104799419g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 144
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 26Ų

Experimental Properties

• PSA: 26.02